Cas no 1046861-17-9 (Ethyl 2-Amino-4-chloro-5H-pyrrolo3,4-dpyrimidine-6(7H)carboxylate)

• Product Name: Ethyl 2-Amino-4-chloro-5H-pyrrolo3,4-dpyrimidine-6(7H)carboxylate
• CAS No: 1046861-17-9
• MF: C₉H₁₁ClN₄O₂
• MW: 242.6622402668
• MDL: MFCD14706243
• CID: 3162043
• PubChem ID: 53236592
• Update Time: 2025-06-28

Ethyl 2-Amino-4-chloro-5H-pyrrolo3,4-dpyrimidine-6(7H)carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-amino-4-chloro-5,7-dihydropyrrolo[3,4-d]pyrimidine-6-carboxylate
• ethyl 2-amino-4-chloro-5H-pyrrolo[3,4-d]pyrimidine-6(7H)-carboxylate
• ethyl 2-aMino-4-chloro-5H,6H,7H-pyrrolo[3,4- d]pyriMidine-6-carboxylate
• Ethyl 2-Amino-4-Chloro-5H-Pyrrolo[3,4-D]Pyrimidine-6(7H)-Carboxylate(WX142057)
• 2-AMINO-4-CHLORO-5,7-DIHYDRO-PYRROLO[3,4-D]PYRIMIDINE-6-CARBOXYLIC ACID ETHYL ESTER
• JBAHBQSAVOXVPF-UHFFFAOYSA-N
• SY126098
• DB-114399
• ethyl 4-chloro-2-imino-1H,2H,5H,6H,7H-pyrrolo[3,4-d]pyrimidine-6-carboxylate
• MFCD14706243
• 1046861-17-9
• ethyl 2-amino-4-chloro-5,7-dihydro-6H-pyrrolo[3,4-d]pyrimidine-6-carboxylate
• AS-73984
• CS-0035673
• ETHYL2-AMINO-4-CHLORO-5H-PYRROLO[3,4-D]PYRIMIDINE-6(7H)-CARBOXYLATE
• AKOS037647522
• WRB86117
• SCHEMBL1425480
• 111-633-8
• 2-Amino-4-chloro-5,7-dihydro-6H-pyrrolo[3,4-d]pyrimidine-6-carboxylic acid ethyl ester
• 2-Amino-4-chloro-5,7-dihydro-6H-pyrrolo(3,4-d)pyrimidine-6-carboxylic acid ethyl ester
• Ethyl 2-Amino-4-chloro-5H-pyrrolo3,4-dpyrimidine-6(7H)carboxylate

• MDL： MFCD14706243
• Inchi： 1S/C9H11ClN4O2/c1-2-16-9(15)14-3-5-6(4-14)12-8(11)13-7(5)10/h2-4H2,1H3,(H2,11,12,13)
• InChI Key： JBAHBQSAVOXVPF-UHFFFAOYSA-N
• SMILES： ClC1C2=C(CN(C(=O)OCC)C2)N=C(N)N=1

Computed Properties

• Exact Mass: 242.0570533g/mol
• Monoisotopic Mass: 242.0570533g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 81.3Ų

Additional information on Ethyl 2-Amino-4-chloro-5H-pyrrolo3,4-dpyrimidine-6(7H)carboxylate

Ethyl 2-Amino-4-chloro-5H-pyrrolo[3,4-d]pyrimidine-6(7H)-carboxylate (CAS No. 1046861-17-9): A Key Intermediate in Modern Pharmaceutical Research

Ethyl 2-amino-4-chloro-5H-pyrrolo[3,4-d]pyrimidine-6(7H)-carboxylate, identified by its CAS number 1046861-17-9, is a highly significant intermediate in the realm of pharmaceutical chemistry. This compound, featuring a fused pyrrolopyrimidine core, has garnered considerable attention due to its versatile applications in drug discovery and development. The structural motif of this molecule makes it a valuable scaffold for designing novel therapeutic agents targeting various biological pathways.

The< strong>Ethyl 2-amino-4-chloro-5H-pyrrolo[3,4-d]pyrimidine-6(7H)-carboxylate molecule exhibits a unique combination of functional groups, including an amino group at the 2-position, a chloro substituent at the 4-position, and a carboxylate ester at the 6-position. These features contribute to its reactivity and make it an attractive building block for further chemical modifications. The pyrrolopyrimidine scaffold is particularly noteworthy, as it is a privileged structure in medicinal chemistry, often found in biologically active compounds.

In recent years, significant advancements have been made in leveraging this compound for the development of inhibitors of kinases and other enzymes involved in cancer progression. For instance, derivatives of< strong>Ethyl 2-amino-4-chloro-5H-pyrrolo[3,4-d]pyrimidine-6(7H)-carboxylate have been explored as potential inhibitors of tyrosine kinases, which are critical in signal transduction pathways that drive cell proliferation and survival. Preliminary studies have demonstrated promising activity against several types of cancer cell lines, highlighting the compound's potential as a lead structure for further optimization.

The< strong>cas no1046861-17-9 identifier ensures unambiguous recognition and classification of this compound within scientific literature and databases. This specificity is crucial for researchers who need to reference or utilize this intermediate in their synthetic pathways. The availability of high-quality starting materials like< strong>Ethyl 2-amino-4-chloro-5H-pyrrolo[3,4-d]pyrimidine-6(7H)-carboxylate facilitates efficient and scalable synthesis of more complex molecules.

Moreover, the< strong>Ethyl 2-amino-4-chloro-5H-pyrrolo[3,4-d]pyrimidine-6(7H)-carboxylate scaffold has been investigated for its antimicrobial properties. Recent research indicates that certain derivatives exhibit potent activity against Gram-positive bacteria and fungi. This finding opens up new avenues for developing novel antibiotics or antifungals targeting resistant strains. The structural flexibility of this compound allows for modifications that can fine-tune its antimicrobial spectrum while minimizing toxicity.

The carboxylate ester group in< strong>Ethyl 2-amino-4-chloro-5H-pyrrolo[3,4-d]pyrimidine-6(7H)-carboxylate provides an additional handle for further functionalization. This group can be readily converted into other functionalities such as amides or carboxylic acids through hydrolysis or amidation reactions. Such transformations are essential for generating libraries of compounds with diverse pharmacological profiles. The ability to modify this intermediate into various derivatives underscores its importance as a versatile tool in synthetic organic chemistry.

In conclusion, the< strong>Ethyl 2-amino-4-chloro-5H-pyrrolo[3,4-d]pyrimidine-6(7H)-carboxylate (CAS No. 1046861-17-9) represents a cornerstone in modern pharmaceutical research. Its unique structural features and reactivity make it an invaluable intermediate for developing novel therapeutic agents targeting cancers, infectious diseases, and other challenging medical conditions. As research continues to uncover new applications and synthetic possibilities for this compound, its significance in drug discovery is set to grow even further.